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For Researchers, Scientists, and Drug Development Professionals

Introduction

25B-NBF hydrochloride, also known by its synonym 2C-B-NBF, is a potent synthetic
phenethylamine and a derivative of the psychedelic compound 2C-B.[1][2] Its full chemical
name is 4-bromo-N-[(2-fluorophenyl)methyl]-2,5-dimethoxy-benzeneethanamine,
monohydrochloride.[3] This compound is of significant interest in pharmacological research and
forensic analysis due to its potent interaction with serotonin receptors.[1][3] This technical guide
provides a comprehensive overview of the synthesis, chemical properties, pharmacology, and
analytical characterization of 25B-NBF hydrochloride.

Chemical Properties and Data

A summary of the key chemical identifiers and properties of 25B-NBF hydrochloride is
presented in the table below.
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Property Value Source
Molecular Formula C17H19BrFNO2 « HCI [3]
Molecular Weight 404.7 g/mol [3]

4-bromo-N-[(2-
fluorophenyl)methyl]-2,5-

Formal Name dimethoxy- [3]
benzeneethanamine,

monohydrochloride

Synonyms 2C-B-NBF, NBF-2C-B [1112113114]

CAS Number 1539266-17-5 3]

Synthesis of 25B-NBF Hydrochloride

The synthesis of 25B-NBF hydrochloride can be achieved through a reductive amination
reaction between 2C-B (4-bromo-2,5-dimethoxyphenethylamine) and 2-fluorobenzaldehyde,
followed by conversion to the hydrochloride salt.[1]

Experimental Protocol: Synthesis of 2-(4-bromo-2,5-
dimethoxyphenyl)-N-(2-fluorobenzyl)ethanamine (25B-
NBF freebase)

» Reaction Setup: In a suitable reaction vessel, dissolve 2C-B (1.0 g, 3.84 mmol) in 20 mL of
methanol. To this solution, add 2-fluorobenzaldehyde (0.52 g, 4.22 mmol) and 0.2 mL of
glacial acetic acid.[1]

e Imine Formation: Stir the reaction mixture at room temperature for 1 hour. This allows for the
formation of the corresponding imine intermediate.[1]

e Reduction: Cool the reaction mixture to 0°C using an ice bath. Add sodium borohydride (0.22
g, 5.76 mmol) portion-wise over a period of 15 minutes. It is crucial to maintain the reaction
temperature below 10°C during this step.[1]
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o Work-up: After the addition of sodium borohydride is complete, continue stirring the mixture
for an additional hour at room temperature. Subsequently, remove the methanol under
reduced pressure.

o Extraction: To the residue, add 50 mL of water and extract the aqueous layer three times with
30 mL of dichloromethane. Combine the organic layers, wash with brine, and dry over
anhydrous sodium sulfate.

 Purification: Filter the solution and concentrate the solvent under reduced pressure to yield
the crude 25B-NBF freebase, which can be further purified by column chromatography.

Experimental Protocol: Conversion to Hydrochloride
Salt

 Dissolution: Dissolve the purified 25B-NBF freebase in a minimal amount of anhydrous
diethyl ether (approximately 20 mL).[1]

» Precipitation: While stirring the solution, add a 2 M solution of hydrochloric acid in diethyl
ether dropwise. Continue the addition until no further precipitation is observed.[1]

« |solation and Washing: Collect the resulting white precipitate by vacuum filtration. Wash the
solid with two 10 mL portions of cold, anhydrous diethyl ether.[1]

e Drying: Dry the product under vacuum to a constant weight to yield 25B-NBF hydrochloride
as a white solid.[1]
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Caption: Synthetic pathway for 25B-NBF hydrochloride.

Pharmacology and Mechanism of Action

25B-NBF is a derivative of the phenethylamine hallucinogen 2C-B.[2][3] The addition of an N-
(2-fluorobenzyl) group to the 2C-B structure significantly enhances its potency at serotonin
receptors.[1] Specifically, 25B-NBF acts as a highly potent partial agonist for the human 5-
HT2A receptor and is also a potent agonist for the 5-HT2C receptor.[2][3][5][6]

The interaction of 25B-NBF with the 5-HT2A receptor is of particular interest, as this receptor is
a key target for psychedelic drugs and is implicated in various neuropsychiatric conditions.[1]
The binding affinity of 25B-NBF for human 5-HT2A receptors has been reported with a pKi
value of 8.57.[3][6] For rat 5-HT2C receptors, the pKi value is 7.73.[3][6]

Recent studies have explored the therapeutic potential of N-(2-fluorobenzyl) phenethylamine
analogs, including 25B-NBF, as novel antidepressants with a rapid onset of action and a
favorable safety profile.[5][7]
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Caption: Simplified signaling pathway of 25B-NBF.

Metabolism

The in vitro metabolism of 25B-NBF has been investigated in human hepatocytes.[6] The
compound undergoes extensive metabolism, with an estimated elimination half-life of 29.7
minutes and a hepatic extraction ratio of 0.80.[6] The primary metabolic pathways include:[6]

Hydroxylation

Demethylation

N-dearylation

Glucuronidation

Sulfation
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o Cysteine conjugation
o Acetylation

These metabolic transformations are carried out by multiple cytochrome P450 (CYP) and UDP-
glucuronosyltransferase (UGT) enzymes.[6]

Analytical Characterization

The identification and quantification of 25B-NBF hydrochloride in forensic and research
samples are crucial. High-resolution mass spectrometry (HRMS) is a key analytical technique
for this purpose. The fragmentation patterns of 25B-NBF under electrospray ionization (ESI)
conditions have been studied to aid in its identification.[3]

Legal Status

It is important to note that 25B-NBF is a controlled substance in several jurisdictions. In the
United Kingdom, it is classified as a Class A drug under the Misuse of Drugs Act 1971.[2] In
Sweden, it is listed as a narcotic substance.[2] Researchers and scientists must ensure
compliance with all local and national regulations regarding the handling and use of this
compound.

Conclusion

25B-NBF hydrochloride is a potent N-benzylphenethylamine with significant activity at serotonin
5-HT2A and 5-HT2C receptors. Its unique pharmacological profile makes it a valuable tool for
research into the function of these receptors and a compound of interest for potential
therapeutic applications. The synthetic and analytical methodologies outlined in this guide
provide a foundation for researchers working with this compound. As with any psychoactive
substance, adherence to all legal and safety regulations is paramount.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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